Cas no 1186194-50-2 (1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate)
1,3-Diethyl 2-(3,5-dichlorophenyl)propanedioate is a specialized diester compound featuring a 3,5-dichlorophenyl substituent at the central carbon of the propanedioate backbone. Its molecular structure, combining an aromatic dichlorophenyl group with an ethyl ester functionality, makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or active pharmaceutical ingredients (APIs). The dichlorophenyl moiety enhances reactivity in nucleophilic substitution or cross-coupling reactions, while the diethyl malonate derivative offers flexibility for further functionalization. This compound is valued for its stability under standard conditions and consistent purity, ensuring reliable performance in multi-step synthetic routes. Its applications span agrochemical and pharmaceutical research, where precise structural modifications are critical.
1186194-50-2 structure
Product Name:1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate
CAS No:1186194-50-2
MF:C13H14Cl2O4
MW:305.153862476349
MDL:MFCD09037803
CID:2094346
PubChem ID:17999385
Update Time:2025-05-27
1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2-(3,5-dichlorophenyl)malonate
- 1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate
- Diethyl 3,5-dichlorophenyl malonate
- AK171186
- 1186194-50-2
- diethyl 2-(3,5-dichlorophenyl)propanedioate
- AKOS005255209
- Diethyl2-(3,5-dichlorophenyl)malonate
- Propanedioic acid, 2-(3,5-dichlorophenyl)-, 1,3-diethyl ester
- PB47558
- AS-50597
- MFCD09037803
- SCHEMBL1433931
- SY098056
- P10673
- CS-0052742
-
- MDL: MFCD09037803
- Inchi: 1S/C13H14Cl2O4/c1-3-18-12(16)11(13(17)19-4-2)8-5-9(14)7-10(15)6-8/h5-7,11H,3-4H2,1-2H3
- InChI Key: XMEBTNUDNVIYJG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C(C(=O)OCC)C(=O)OCC)Cl
Computed Properties
- Exact Mass: 304.0269143g/mol
- Monoisotopic Mass: 304.0269143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 3.8
1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D477223-50mg |
1,3-Diethyl 2-(3,5-Dichlorophenyl)propanedioate |
1186194-50-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D477223-100mg |
1,3-Diethyl 2-(3,5-Dichlorophenyl)propanedioate |
1186194-50-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D477223-500mg |
1,3-Diethyl 2-(3,5-Dichlorophenyl)propanedioate |
1186194-50-2 | 500mg |
$ 135.00 | 2022-06-05 | ||
| Chemenu | CM105928-5g |
1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate |
1186194-50-2 | 95+% | 5g |
$330 | 2021-06-17 | |
| Chemenu | CM105928-10g |
1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate |
1186194-50-2 | 95+% | 10g |
$583 | 2021-06-17 | |
| Chemenu | CM105928-25g |
1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate |
1186194-50-2 | 95+% | 25g |
$1155 | 2021-06-17 | |
| ChemScence | CS-0052742-250mg |
Diethyl 2-(3,5-dichlorophenyl)malonate |
1186194-50-2 | >97.0% | 250mg |
$75.0 | 2021-09-02 | |
| ChemScence | CS-0052742-1g |
Diethyl 2-(3,5-dichlorophenyl)malonate |
1186194-50-2 | >97.0% | 1G |
$47.0 | 2022-04-28 | |
| ChemScence | CS-0052742-5g |
Diethyl 2-(3,5-dichlorophenyl)malonate |
1186194-50-2 | >97.0% | 5G |
$139.0 | 2022-04-28 | |
| ChemScence | CS-0052742-10g |
Diethyl 2-(3,5-dichlorophenyl)malonate |
1186194-50-2 | >97.0% | 10G |
$245.0 | 2022-04-28 |
1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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